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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691

Physicochemical Properties of 2-Bromobenzyl
Bromide

2-Bromobenzyl bromide, also known as a,2-Dibromotoluene, is a solid at room temperature.
[2][3] It appears as a colorless to light yellow or white to off-white solid or powder.[2][4] Key
physical properties are summarized in the table below.

Property Value References
CAS Number 3433-80-5 [2]

Molecular Formula C7HeBr2 [5]

Molecular Weight 249.93 g/mol [6]

Melting Point 29-32 °C (84.2-89.6 °F) [21[31[5]
Boiling Point 129 °C (264.2 °F) at 19 mmHg  [2][5]
Appearance Colorless to light yellow solid [2]

Solubility Profile

Quantitative solubility data for 2-Bromobenzyl bromide in a wide range of organic solvents is
not extensively available in public literature. However, data from chemical suppliers provides
solubility in select solvents. The compound's structure, featuring a benzene ring, makes it
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generally soluble in non-polar to moderately polar organic solvents and insoluble in highly polar
solvents like water.

Quantitative and Qualitative Solubility Data

The following table summarizes the known solubility data for 2-Bromobenzyl bromide. For
solvents not listed, experimental determination is required.

. Observatio
Solvent Formula Type Solubility References
ns
Clear,
Dioxane CaHsO2 Ether 1g/10mL colorless [L1[31[41[6]1[7]
solution

Clear, almost

Methanol CHsOH Alcohol 1g/10mL colorless [31[6]
solution
Insoluble /
Water H20 Aqueous Sparingly - [1][4118]1[9]
soluble

Factors Influencing Solubility

The solubility of a solid organic compound like 2-Bromobenzyl bromide is governed by
several key factors, including the principle of "like dissolves like," temperature, and the specific
intermolecular forces between the solute and the solvent.

Caption: Key factors governing the solubility of 2-Bromobenzyl bromide.

Experimental Protocol for Solubility Determination

The following protocol details the widely accepted Isothermal Shake-Flask Method for
determining the thermodynamic solubility of a solid compound in an organic solvent.[10][11]
This method is considered a gold standard for its accuracy.[11]

Safety Precaution: 2-Bromobenzyl bromide is corrosive and causes severe skin burns and
eye damage.[2][12] All handling must be performed in a well-ventilated fume hood with

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1265691?utm_src=pdf-body
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.scymaris.com/studies/oecd-105
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://pubs.acs.org/doi/10.1021/acs.jced.8b01263
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.scymaris.com/studies/oecd-105
https://pubs.acs.org/doi/10.1021/acs.jced.8b01263
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://patents.google.com/patent/WO2005116635A1/en
https://www.benchchem.com/product/b1265691?utm_src=pdf-body
https://www.benchchem.com/product/b1265691?utm_src=pdf-body
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b1265691?utm_src=pdf-body
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab
coat, and safety goggles.[12]

Materials and Apparatus

e 2-Bromobenzyl bromide (high purity)

e Solvent of interest (analytical grade)

e Analytical balance

o Glass vials or flasks with screw caps or stoppers
o Thermostatically controlled shaker or agitator

e Syringe filters (e.g., 0.22 um PTFE)

o Autosampler vials

o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Procedure

o Preparation: Add an excess amount of solid 2-Bromobenzyl bromide to a glass vial. The
excess solid is crucial to ensure that a saturated solution is formed and that equilibrium is
maintained.[10][11]

» Solvent Addition: Add a known volume of the organic solvent to the vial.

o Equilibration: Securely cap the vial and place it in a shaker set to a constant temperature
(e.g., 25 °C). Agitate the mixture for a sufficient period to ensure equilibrium is reached. The
time required can vary but is often between 24 and 48 hours. It is recommended to take
measurements at different time points (e.g., 24h, 48h, 72h) to confirm that the concentration
is no longer changing, indicating equilibrium has been achieved.[10]

e Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed at the
same constant temperature to let the excess solid settle.
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o Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.
Immediately pass the solution through a syringe filter into an autosampler vial. This step is
critical to remove all undissolved solid particles.[10][11]

 Dilution: If necessary, accurately dilute the filtered sample with the solvent to a concentration
that falls within the calibration range of the analytical method.

e Analysis: Analyze the concentration of 2-Bromobenzyl bromide in the diluted sample using
a validated analytical method, such as HPLC.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the Isothermal Shake-Flask solubility
determination method.
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Caption: Workflow for the Isothermal Shake-Flask solubility measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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